trans-Aconitic Acid Trimethyl Ester
trans-Aconitic Acid Trimethyl Ester
Brand Name:
Vulcanchem
CAS No.:
4271-99-2
VCID:
VC0143162
InChI:
InChI=1S/C9H12O6/c1-13-7(10)4-6(9(12)15-3)5-8(11)14-2/h4H,5H2,1-3H3/b6-4+
SMILES:
COC(=O)CC(=CC(=O)OC)C(=O)OC
Molecular Formula:
C9H12O6
Molecular Weight:
216.19 g/mol
trans-Aconitic Acid Trimethyl Ester
CAS No.: 4271-99-2
Reference Standards
VCID: VC0143162
Molecular Formula: C9H12O6
Molecular Weight: 216.19 g/mol
| CAS No. | 4271-99-2 |
|---|---|
| Product Name | trans-Aconitic Acid Trimethyl Ester |
| Molecular Formula | C9H12O6 |
| Molecular Weight | 216.19 g/mol |
| IUPAC Name | trimethyl (E)-prop-1-ene-1,2,3-tricarboxylate |
| Standard InChI | InChI=1S/C9H12O6/c1-13-7(10)4-6(9(12)15-3)5-8(11)14-2/h4H,5H2,1-3H3/b6-4+ |
| Standard InChIKey | DZAIBGWGBBQGPZ-GQCTYLIASA-N |
| Isomeric SMILES | COC(=O)C/C(=C\C(=O)OC)/C(=O)OC |
| SMILES | COC(=O)CC(=CC(=O)OC)C(=O)OC |
| Canonical SMILES | COC(=O)CC(=CC(=O)OC)C(=O)OC |
| Synonyms | (1E)-1-Propene-1,2,3-tricarboxylic Acid 1,2,3-Trimethyl Ester; Trimethyl trans-Aconitate; trans-Aconitic Acid Trimethyl Ester; |
| PubChem Compound | 6376716 |
| Last Modified | Nov 11 2021 |
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